Methyl 2-(4-chloro-3-methoxyphenyl)propanoate

• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol
• IUPAC Name: methyl 2-(4-chloro-3-methoxyphenyl)propanoate
• InChI: InChI=1S/C11H13ClO3/c1-7(11(13)15-3)8-4-5-9(12)10(6-8)14-2/h4-7H,1-3H3
• InChI Key: PGSWPDVQUODOCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)Cl)OC)C(=O)OC

Description

Methyl 2-(4-chloro-3-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of step (i) (0.5 g) was added to a solution of nBuLi (1.75 ml, 1.6 M in THF) and diisopropylamine (0.4 ml) in THF (10 ml) at −78° C. and stirred for 1 h, then methyl iodide (0.18 ml) was added, stirred for 1 h at −78° C. then at room temperature for 1 h and quenched with water. The product was extracted with ether, dried (MgSO4) and evaporated under reduced pressure. The residue was purified by flash column chromatography (eluent 1:1 isohexane/ether) to give the subtitle compound (0.21 g).